Cas no 1918145-07-9 ([1,?1':4',?1''-?Terphenyl]?-?2',?3,?3'',?5,?5''-?pentacarboxylic acid)

• Product Name: [1,?1':4',?1''-?Terphenyl]?-?2',?3,?3'',?5,?5''-?pentacarboxylic acid
• CAS No: 1918145-07-9
• MF: C₂₃H₁₄O₁₀
• MW: 450.35126
• CID: 3037608
• PubChem ID: 129896780
• Update Time: 2024-11-08

[1,?1':4',?1''-?Terphenyl]?-?2',?3,?3'',?5,?5''-?pentacarboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,?1':4',?1''-?Terphenyl]?-?2',?3,?3'',?5,?5''-?pentacarboxylic acid
• [1,1':4',1''-Terphenyl]-2',3,3'',5,5''-pentacarboxylic acid
• YSZC166
• CS-0170596
• 1,1':4',1''-Terbenzene-2',3,3'',5,5''-pentacarboxylic acid
• 1918145-07-9
• G70413
• 5-[3-carboxy-4-(3,5-dicarboxyphenyl)phenyl]benzene-1,3-dicarboxylic acid

• Inchi： InChI=1S/C23H14O10/c24-19(25)13-3-11(4-14(7-13)20(26)27)10-1-2-17(18(9-10)23(32)33)12-5-15(21(28)29)8-16(6-12)22(30)31/h1-9H,(H,24,25)(H,26,27)(H,28,29)(H,30,31)(H,32,33)
• InChI Key： MGZKMEHPOQRMIK-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)C(=O)O)C3=CC(=CC(=C3)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 450.05869664g/mol
• Monoisotopic Mass: 450.05869664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 187Ų